Cas no 1806767-98-5 (4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid)

4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid is a fluorinated pyridine derivative with a chloromethyl substituent, offering versatile reactivity for further functionalization. The presence of trifluoromethoxy and trifluoromethyl groups enhances its electron-withdrawing properties, making it valuable in medicinal chemistry and agrochemical applications. The acetic acid moiety provides an additional handle for derivatization or conjugation. This compound is particularly useful as an intermediate in synthesizing bioactive molecules, where its unique structural features contribute to improved metabolic stability and lipophilicity. Its well-defined reactivity profile allows for selective modifications, facilitating the development of targeted compounds in pharmaceutical and material science research.

4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid structure

1806767-98-5 structure

Product Name:4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid

CAS No:1806767-98-5

MF:C₁₀H₆ClF₆NO₃

MW:337.602962970734

CID:4846858

Update Time:2025-06-26

4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

- 4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid
- Inchi： 1S/C10H6ClF6NO3/c11-2-5-4(1-6(19)20)3-18-8(21-10(15,16)17)7(5)9(12,13)14/h3H,1-2H2,(H,19,20)
- InChI Key： CRFURWYIOIJGHV-UHFFFAOYSA-N
- SMILES： ClCC1=C(C(F)(F)F)C(=NC=C1CC(=O)O)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 375
XLogP3: 3.1
Topological Polar Surface Area: 59.4

4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029077649-1g	4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid	1806767-98-5	97%	1g	$1,445.30	2022-03-31

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Additional information on 4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid

4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid: A Comprehensive Overview

The compound 4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid, identified by the CAS number 1806767-98-5, is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and potential biological activities. The structure of this compound is characterized by a pyridine ring substituted with a chloromethyl group at position 4, a trifluoromethoxy group at position 2, and a trifluoromethyl group at position 3, with an acetic acid moiety attached at position 5. These substituents contribute to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid in drug discovery and material science. The presence of multiple fluorine atoms in the molecule enhances its stability, lipophilicity, and bioavailability, making it a promising candidate for pharmaceutical applications. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, including kinase inhibitors and anti-inflammatory agents.

The synthesis of 4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid involves a series of carefully designed organic reactions. Key steps include the introduction of substituents onto the pyridine ring through nucleophilic aromatic substitution or electrophilic substitution methods. The chloromethyl group is typically introduced via alkylation reactions, while the trifluoromethoxy and trifluoromethyl groups are incorporated using fluorination techniques such as Sandmeyer-type reactions or direct fluorination under specific conditions. The acetic acid moiety is added to enhance solubility and facilitate further functionalization.

In terms of physical properties, this compound exhibits a high melting point due to the strong intermolecular forces arising from the electron-withdrawing groups on the pyridine ring. Its solubility in organic solvents is moderate, which makes it suitable for various organic synthesis reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, revealing its resilience to degradation under standard laboratory conditions.

The biological activity of 4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid has been a focal point of recent research. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in the development of therapeutic agents. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool in pharmacological research.

In conclusion, 4-(Chloromethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetic acid represents a significant advancement in the field of organic chemistry. Its unique structure, coupled with its promising biological properties, positions it as a key compound for future research and development in pharmaceuticals and related industries.